N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2-phenoxyacetamide

• IUPAC Name: N-[2-(1H-benzimidazol-2-yl)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C21H17N3O2/c25-20(14-26-15-8-2-1-3-9-15)22-17-11-5-4-10-16(17)21-23-18-12-6-7-13-19(18)24-21/h1-13H,14H2,(H,22,25)(H,23,24)
• InChI Key: YVJHVWGBOKPRPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol

Description

“N-[2-(1H-1,3-benzodiazol-2-yl)phenyl]-2-phenoxyacetamide” is a compound that belongs to the class of organic compounds known as benzimidazoles. These are organic compounds containing a benzene ring fused to an imidazole ring. Benzimidazole is a versatile heterocyclic nucleus and is present in various bioactive compounds.

Synthesis Analysis

The compound was synthesized and characterized by 1H NMR, IR, elemental and X-ray analysis. A good quality single crystal was grown by slow evaporation solution growth technique to investigate their X-ray structure.

Molecular Structure Analysis

The compound crystallizes in a triclinic crystal system with space group P-1. The molecules are arranged in a linear manner and crystal packing is stabilized by N–H···O, N–H···N, C–H···O, C–H···π and π–π intermolecular interactions.

Chemical Reactions Analysis

The acquired FT-IR and FT Raman data were used to complete the vibrational assignment and characterization of the compound fundamental modes. The UV-vis spectrum of 21HBMBA, as well as effects of solvents, have been investigated.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties were analyzed using the B3LYP/6-311++G (d,p) basis set. The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule and MEP surface to be a chemically reactive area appropriate for drug action.

Scientific Research Applications

Synthesis and Therapeutic Potential

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Antibacterial Agents

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Antioxidant Activities

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Crystallographic and Thermal Studies

. This suggests potential applications in materials science and engineering.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole-containing compounds, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It is often involved in interactions with biological targets, contributing to the overall activity of the compound .

Biochemical Pathways

Compounds with similar structures have been reported to interact with various biochemical pathways, leading to their broad range of biological activities .

Result of Action

It is known that benzodiazole derivatives can have a wide range of effects, depending on their specific structures and targets .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially affect the activity of similar compounds .

Future Directions

Benzimidazole nucleus is present in many marketed drugs and the combination of benzimidazole with other heterocyclic moiety can provide a new approach to design drug-like molecules. The medicinal property of benzimidazole is still in great demand and a matter of study to explore new molecules in the field of medicinal chemistry.